9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2h-pyrido[1,2-b]isoquinolin-2-one

• CAS No.: 16675-72-2
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 9-hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydrobenzo[b]quinolizin-2-one
• InChI: InChI=1S/C14H17NO3/c1-18-14-6-10-8-15-3-2-12(16)7-11(15)4-9(10)5-13(14)17/h5-6,11,17H,2-4,7-8H2,1H3
• InChI Key: JDDREZHWKGTQBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CC3CC(=O)CCN3CC2=C1)O

Description

9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one is a complex organic compound with the molecular formula C14H17NO3. This compound is part of the isoquinoline alkaloid family, known for their diverse biological activities and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under acidic or basic conditions, followed by hydroxylation and methoxylation steps .

Industrial Production Methods

Industrial production methods for this compound are less documented, but they generally follow similar synthetic routes as laboratory methods, scaled up for larger production volumes. Optimization of reaction conditions, such as temperature, pressure, and catalysts, is crucial for efficient industrial synthesis .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogenation or metal hydrides, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy and hydroxy groups, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, under acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, under basic or acidic conditions.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, alkanes.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one has several applications in scientific research:

Chemistry: Used as a precursor or intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases, such as cancer and infectious diseases.

Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one involves its interaction with specific molecular targets and pathways. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

8-Methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinoline: Similar structure but lacks the hydroxy group at the 9th position.

9-Hydroxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one: Similar structure but lacks the methoxy group at the 8th position.

Uniqueness

The presence of both hydroxy and methoxy groups in 9-Hydroxy-8-methoxy-1,3,4,6,11,11a-hexahydro-2H-pyrido[1,2-b]isoquinolin-2-one contributes to its unique chemical reactivity and potential biological activities, distinguishing it from similar compounds .